Cas no 10497-05-9 (Tris(trimethylsilyl) phosphate)

• Product Name: Tris(trimethylsilyl) phosphate
• CAS No: 10497-05-9
• MF: C₉H₂₇O₄PSi₃
• MW: 314.538546800613
• MDL: MFCD00008267
• CID: 166389
• PubChem ID: 87575343
• Update Time: 2024-11-03

Tris(trimethylsilyl) phosphate Chemical and Physical Properties

Names and Identifiers

• Silanol,1,1,1-trimethyl-, 1,1',1''-phosphate
• Tris(Trimethylsilyl)Phosphate
• Phosphoric Acid Tris(trimethylsilyl) Ester
• trimethyl-silano phosphate (3：1)
• tris-(trimethylsilyl)fosfat
• phosphoric acid tris-(trimethylsilyl)ester
• phosphoric acid tris-trimethylsilyl ester
• Tris(trimethylsiloxy)phosphine oxide
• ester
• TIMTEC-BB SBB001292
• Phosphoric acid, TMS
• Phosphoric acid, triTMS
• trimethyl-silanophosphate(3:1)
• Silanol,trimethyl-,phosphate(3:1)
• Phosphoricacidtrimethylsilylester
• Tris(triMethylsilyl)phosphate TMSP
• phosphoric acid, tris(trimethylsilyl) ester
• TRIS(TRIMETHYLSILYL) PHOSPHATE
• Silanol, trimethyl-, phosphate (3:1)
• Tris-(trimethylsilyl)fosfat [Czech]
• Phosphoric acid tris(trimethylsilyl ester)
• Silanol, 1,1,1-trimethyl-, 1,1',1''-phosphate
• tritrimethylsilyl phosphate
• Phosphoric acid, tris-TMS
• KSC493I0R
• 4
• 3-QUINOLINECARBOXYLICACID,4-CHLORO-6-METHOXY-7-(PHENYLMETHOXY)-,ETHYLESTER
• 10497-05-9
• DTXSID60909282
• SY057776
• CS-0187713
• MFCD00008267
• D92093
• J-001300
• P1248
• AKOS015856733
• phosphoric acid tris-(trimethylsilyl) ester
• CHEBI:144345
• EINECS 234-028-1
• 4-04-00-04017 (Beilstein Handbook Reference)
• C9H27O4PSi3
• BRN 1794624
• FT-0636720
• QJMMCGKXBZVAEI-UHFFFAOYSA-N
• Tris(trimethylsilyl) phosphate, >=98%
• NS00054421
• SCHEMBL394297
• BP-21437
• tris(trimethylsilyl) ester of phosphoric acid
• DB-040583
• s21325
• DTXCID601338347
• Tris(trimethylsilyl) phosphate

• MDL： MFCD00008267
• Inchi： 1S/C9H27O4PSi3/c1-15(2,3)11-14(10,12-16(4,5)6)13-17(7,8)9/h1-9H3
• InChI Key： QJMMCGKXBZVAEI-UHFFFAOYSA-N
• SMILES： P(=O)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C
• BRN： 1794624

Computed Properties

• Exact Mass: 314.09500
• Monoisotopic Mass: 314.09547594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Not available
• Density: 0.945 g/mL at 25 °C(lit.)
• Melting Point: 3-4 °C (lit.)
• Boiling Point: 228-229 °C/720 mmHg(lit.)
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Refractive Index: n20/D 1.409(lit.)
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 54.57000
• LogP: 4.64900
• Solubility: Not available
• pka: 23-25(at 25℃)

Tris(trimethylsilyl) phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• FLUKA BRAND F CODES：10-21
• RTECS：TC9700000
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R11
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives
• Other Chemical Reagents Organic Metal Reagents